2-(4-(N,N-diethylsulfamoyl)benzamido)-N-methylthiophene-3-carboxamide

• IUPAC Name: 2-[[4-(diethylsulfamoyl)benzoyl]amino]-N-methylthiophene-3-carboxamide
• InChI: InChI=1S/C17H21N3O4S2/c1-4-20(5-2)26(23,24)13-8-6-12(7-9-13)15(21)19-17-14(10-11-25-17)16(22)18-3/h6-11H,4-5H2,1-3H3,(H,18,22)(H,19,21)
• InChI Key: VCPCFDCYIHXURG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C=CS2)C(=O)NC
• Molecular Formula: C17H21N3O4S2
• Molecular Weight: 395.5 g/mol

Description

2-(4-(N,N-diethylsulfamoyl)benzamido)-N-methylthiophene-3-carboxamide, also known as DIBO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DIBO is a heterocyclic compound that belongs to the class of thiophene derivatives. It has a molecular weight of 360.46 g/mol and a chemical formula of C17H22N2O3S2.

Scientific Research Applications

Synthesis and Unique Properties

One study outlines the synthesis and unique properties of compounds with complex structures involving sulfur and nitrogen groups, similar to the target compound. The research focuses on the chemical behavior of these compounds under different conditions and their potential applications in developing novel chemical entities with unique reactivity and stability profiles (Nakayama et al., 1998).

Biologically Active Compounds

Research into thiophene derivatives, which share structural similarities with the target molecule, reveals their potential as inhibitors of certain enzymes or receptors, indicating possible therapeutic applications. For example, studies have synthesized and evaluated thiourea derivatives for their antipathogenic activity, showing significant effects against certain strains of bacteria, suggesting their potential in developing new antimicrobial agents (Limban et al., 2011).

Material Science Applications

Compounds related to the query molecule have been used in the synthesis of polyamides and poly(amide-imide)s, illustrating the relevance of such chemical structures in creating new materials with desirable properties such as high thermal stability and solubility in various solvents. This research contributes to advancements in polymer science, particularly in developing high-performance materials for various applications (Saxena et al., 2003).

Chemical Synthesis Techniques

The exploration of chemical synthesis techniques for compounds with similar structures to the target molecule enhances our understanding of chemical reactivity and provides methods for constructing complex molecules. This knowledge is crucial for both the development of new drugs and the synthesis of materials with specific properties. For example, research into the chlorosulfonation of N-benzyl carboxamides reveals methods for introducing sulfonate groups into aromatic compounds, a key step in synthesizing many biologically active and industrially relevant chemicals (Cremlyn et al., 1989).

Safety and Hazards

The safety data sheet for a related compound, Phenylboronic acid, indicates that it is harmful if swallowed and may cause respiratory irritation. It’s advisable to handle this compound with care, using protective clothing and working in a well-ventilated area.